Cas no 30309-80-9 (Phosphine oxide, bis(2-methylphenyl)-)

• Product Name: Phosphine oxide, bis(2-methylphenyl)-
• CAS No: 30309-80-9
• MF: C₁₄H₁₄OP
• MW: 229.234124660492
• CID: 1442405
• PubChem ID: 15751683
• Update Time: 2025-04-20

Phosphine oxide, bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, bis(2-methylphenyl)-
• Di-o-tolylphosphine oxide
• 30309-80-9
• bis(2-methylphenyl)-oxophosphanium
• SY317547
• Di-o-tolylphosphineoxide
• CS-0098792
• 1-METHYL-2-(2-METHYLPHENYLPHOSPHOROSO)BENZENE
• bis(2-methylphenyl)(oxo)-??-phosphanylium
• BWCBFYRNWOIXIB-UHFFFAOYSA-N
• MFCD06754096
• E74945
• bis(2-methylphenyl)phosphine oxide
• SCHEMBL1188527

• Inchi： 1S/C14H14OP/c1-11-7-3-5-9-13(11)16(15)14-10-6-4-8-12(14)2/h3-10H,1-2H3/q+1
• InChI Key： PSUGZNIRWGKEPG-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1C)(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 230.08615
• Monoisotopic Mass: 229.078227064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes